6-[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H17FN6/c1-11-15(17)16(21-12(2)20-11)23-7-5-22(6-8-23)14-4-3-13(9-18)10-19-14/h3-4,10H,5-8H2,1-2H3
• InChI Key: OUONDEOZMKXFOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)N2CCN(CC2)C3=NC=C(C=C3)C#N)F
• Molecular Formula: C16H17FN6
• Molecular Weight: 312.34 g/mol
• CAS No.: 2640881-16-7

Description

6-[4-(5-Fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine-3-carbonitrile core linked via a piperazine bridge to a substituted pyrimidine ring. The pyrimidine moiety is functionalized with a fluorine atom at position 5 and methyl groups at positions 2 and 4.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Pyrimidine/Pyridine)	Molecular Formula	Molecular Weight	Key Structural Differences	Source
6-[4-(5-Fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile (Target)	Pyrimidine: 5-F, 2,6-diCH3	C19H20FN7	365.41 g/mol	Reference compound	N/A
6-[4-(2-Cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile	Pyrimidine: 2-cyclopropyl, 5,6-diCH3	C19H22N6	334.42 g/mol	Cyclopropyl substitution at pyrimidine C2
5-Chloro-6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile	Pyridine: 5-Cl; Pyrimidine: 2-cyclopropyl, 5,6-diCH3	C19H21ClN6	368.86 g/mol	Chlorine at pyridine C5
5-Chloro-6-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	Pyrimidine: 2-N(CH3)2, 6-CH3; Pyridine: 5-Cl	C17H20ClN7	365.84 g/mol	Dimethylamino at pyrimidine C2
6-[4-(3-Methylphenyl)piperazin-1-yl]pyridine-3-carbonitrile	Piperazine: 3-methylphenyl	C17H18N4	278.35 g/mol	Aryl substitution on piperazine

Key Observations

Pyrimidine Substitutions: The target compound’s pyrimidine ring has a 5-fluoro and 2,6-dimethyl configuration, which may enhance electronegativity and steric bulk compared to analogs with cyclopropyl (e.g., ) or dimethylamino (e.g., ) groups. Fluorine’s electron-withdrawing effects could influence binding affinity in biological targets .

Pyridine Modifications :

• The 5-chloro substitution in and adds hydrophobicity and may impact solubility. Chlorine’s larger atomic radius compared to hydrogen or fluorine could sterically hinder interactions with target proteins.

Piperazine Variations :

• In , the piperazine is linked to a 3-methylphenyl group instead of a pyrimidine, drastically reducing molecular complexity and weight. This simplification may affect pharmacokinetic properties like absorption and metabolism.

Research and Patent Context

• The degradation product 6-(2-hydroxy-2-methylpropoxy)-4-(6-(3-methylpiperazin-1-yl)pyridin-3-yl)pyrazolo[1,5-a]pyridine-3-carbonitrile () highlights the importance of stability profiling for carbonitrile-containing compounds .